2-(2,4-dimethylphenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide

• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol
• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C23H21N3O4/c1-14-6-8-18(15(2)11-14)29-13-21(27)25-17-12-16(7-9-19(17)28-3)23-26-22-20(30-23)5-4-10-24-22/h4-12H,13H2,1-3H3,(H,25,27)
• InChI Key: CTCMDNHTHPYFCJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)C3=NC4=C(O3)C=CC=N4)OC)C

Description

2-(2,4-dimethylphenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a selective inhibitor of a specific enzyme that plays a crucial role in various physiological processes.

Mechanism of Action

The mechanism of action of 2-(2,4-dimethylphenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide involves the inhibition of GSK-3β. This enzyme is involved in the phosphorylation of various substrates, including glycogen synthase, beta-catenin, and tau protein. Inhibition of GSK-3β leads to the dephosphorylation of these substrates, which can have various effects on cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2,4-dimethylphenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide have been extensively studied. Inhibition of GSK-3β has been shown to have various effects on glucose metabolism, cell proliferation, and apoptosis. In addition, this compound has been shown to have neuroprotective effects and can reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,4-dimethylphenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide in lab experiments include its high selectivity and potency as a GSK-3β inhibitor. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-(2,4-dimethylphenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide. One potential direction is the development of new formulations of this compound that can improve its solubility and bioavailability. Another direction is the study of the effects of this compound on other physiological processes, including circadian rhythm and autophagy. Finally, the potential therapeutic applications of this compound in the treatment of various diseases, including cancer and neurodegenerative disorders, should be further explored.

Synthesis Methods

The synthesis of 2-(2,4-dimethylphenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide involves the reaction of 2,4-dimethylphenol with 2-bromoacetylpyridine followed by the reaction of the resulting compound with 2-amino-5-methoxy-1,3-oxazole. The final product is obtained after purification through column chromatography.

Scientific Research Applications

2-(2,4-dimethylphenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to be a potent inhibitor of an enzyme called glycogen synthase kinase-3 beta (GSK-3β). This enzyme is involved in various physiological processes, including glucose metabolism, cell proliferation, and apoptosis. Inhibition of GSK-3β has been implicated in the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders.